Myristoleate

• Molecular Formula: C14H25O2-
• Molecular Weight: 225.35 g/mol
• IUPAC Name: (Z)-tetradec-9-enoate
• InChI: InChI=1S/C14H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h5-6H,2-4,7-13H2,1H3,(H,15,16)/p-1/b6-5-
• InChI Key: YWWVWXASSLXJHU-WAYWQWQTSA-M
• Isomeric SMILES: CCCC/C=C\CCCCCCCC(=O)[O-]
• SMILES: CCCCC=CCCCCCCCC(=O)[O-]

Description

Myristoleate is a tetradecenoate that is the conjugate base of myristoleic acid. It has a role as a plant metabolite. It is a conjugate base of a myristoleic acid.

Scientific Research Applications

Scientific Research Applications of Myristoleate

• Anti-Arthritic Properties :

  • Cetyl this compound (CM) has demonstrated anti-arthritic properties. A study by Hunter et al. (2003) found that CM reduced the incidence and severity of arthritis in a murine model. However, a report by Whitehouse & McGeary (1999) could not confirm the arthro-preventive action of CM in rats.

• Influence on Dairy Cow Rations and Milk Fatty Acid Profile :

  • A study by Odongo et al. (2007) showed that supplementing dairy cow rations with myristic acid reduced methane production and altered the fatty acid profile in milk.

• Role in Photoreceptor G-Protein Modification :

  • Research by Kokame et al. (1992) and Kokame et al. (1992) highlighted myristate's role in the lipid modification at the N terminus of photoreceptor G-protein, which is crucial for visual excitation in photoreceptor cells.

• Effects on Osteoclast Formation and Bone Resorption :

  • Myristoleic acid has been found to inhibit osteoclast formation and bone resorption by suppressing RANKL activation of Src and Pyk2, as noted in a study by Kwon et al. (2015).

• Impact on Neurodevelopmental Outcomes :

  • A study by Peterson et al. (2008) found that fatty acid ethyl esters like ethyl myristate in meconium are associated with poorer neurodevelopmental outcomes in infants.

• Safety and Efficacy in Food Supplements :

  • The European Food Safety Authority reviewed the safety of Cetyl this compound Complex (CMC) in food supplements but concluded that its safety has not been established. This is detailed in a report by Efsa Panel on Dietetic Products (2013).

• Lipase-Catalyzed Reactions and Industrial Applications :

  • A study by Hilterhaus et al. (2008) showed that myristyl myristate can be synthesized efficiently using an innovative reactor concept, indicating potential industrial applications.

• Effect on Drug Delivery Systems :

  • Research by Zhao et al. (2016) explored the impact of isopropyl myristate on the viscoelasticity and drug release of transdermal patches, indicating its relevance in pharmaceutical formulations.